Cas no 2138253-36-6 (3-(2,3-Dimethoxyphenyl)benzonitrile)

• Product Name: 3-(2,3-Dimethoxyphenyl)benzonitrile
• CAS No: 2138253-36-6
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• CID: 6440412
• PubChem ID: 165489140
• Update Time: 2025-05-20

3-(2,3-Dimethoxyphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-764879
• 3-(2,3-dimethoxyphenyl)benzonitrile
• 2138253-36-6
• 3-(2,3-Dimethoxyphenyl)benzonitrile

• Inchi： 1S/C15H13NO2/c1-17-14-8-4-7-13(15(14)18-2)12-6-3-5-11(9-12)10-16/h3-9H,1-2H3
• InChI Key： UGXZYCGAGIASTA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C1C=CC=C(C#N)C=1)OC

Computed Properties

• Exact Mass: 239.094628657g/mol
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-(2,3-Dimethoxyphenyl)benzonitrile

Introduction to 3-(2,3-Dimethoxyphenyl)benzonitrile (CAS No. 2138253-36-6) and Its Emerging Applications in Chemical Biology

3-(2,3-Dimethoxyphenyl)benzonitrile, identified by the chemical abstracts service number 2138253-36-6, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This benzonitrile derivative, characterized by its dimethoxyphenyl substituent, exhibits a unique structural framework that makes it a valuable scaffold for developing novel bioactive molecules. The presence of both electron-donating methoxy groups and the electron-withdrawing nitrile group imparts distinct electronic and steric properties, enabling its utility in various chemical and biological applications.

The compound's molecular structure, featuring a benzene ring substituted with two methoxy groups at the 2 and 3 positions and a nitrile group at the 3 position relative to the dimethoxyphenyl moiety, contributes to its remarkable reactivity and binding affinity. This structural motif has been explored in several cutting-edge research endeavors, particularly in the design of inhibitors targeting enzyme-catalyzed reactions and in the development of ligands for receptor-based assays. The dimethoxyphenyl group, in particular, is known for its ability to modulate interactions with biological targets, making it a preferred choice for medicinal chemists seeking to optimize drug-like properties.

Recent advancements in computational chemistry have further highlighted the potential of 3-(2,3-Dimethoxyphenyl)benzonitrile as a lead compound for drug discovery. Molecular docking studies have demonstrated its favorable binding interactions with a range of therapeutic targets, including kinases and transcription factors. These studies suggest that the compound may exhibit inhibitory activity against various diseases, particularly those involving aberrant signaling pathways. The nitrile group, while primarily serving as an anchor for hydrogen bonding interactions, also contributes to the compound's overall solubility and bioavailability, critical factors in drug development.

In vitro experiments have begun to unravel the mechanistic aspects of 3-(2,3-Dimethoxyphenyl)benzonitrile, revealing its ability to modulate biological pathways through precise interactions with macromolecular targets. For instance, preliminary data indicate that this compound may interfere with the activity of certain kinases by competing with ATP binding or by inducing conformational changes in the enzyme active site. Such findings are particularly intriguing given the growing recognition of kinases as key players in numerous pathological conditions.

The synthesis of 3-(2,3-Dimethoxyphenyl)benzonitrile presents an interesting challenge due to the need for precise functionalization of the aromatic ring. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only ensure high yields but also allow for modifications that can further tailor the compound's biological activity. The development of scalable synthetic routes is essential for translating laboratory discoveries into viable therapeutic agents.

One of the most compelling aspects of 3-(2,3-Dimethoxyphenyl)benzonitrile is its versatility as a building block for more complex molecules. By appending additional functional groups or linking it to other pharmacophores, researchers can generate libraries of derivatives with tailored properties. This approach has been successfully applied in high-throughput screening campaigns aimed at identifying novel bioactive compounds. The dimethoxyphenyl moiety serves as an excellent platform for such diversifications due to its inherent stability and reactivity.

The pharmacokinetic profile of 3-(2,3-Dimethoxyphenyl)benzonitrile is another area of active investigation. Studies have shown that modifications to the nitrile group can significantly impact metabolic stability and excretion rates. By optimizing these parameters, researchers can enhance the compound's bioavailability and reduce potential side effects. Such considerations are critical in ensuring that promising lead compounds advance through preclinical testing and into clinical trials.

Future research directions for 3-(2,3-Dimethoxyphenyl)benzonitrile include exploring its potential in combination therapies and investigating its effects on disease models in vivo. Preclinical studies are underway to assess its efficacy against various conditions, including cancer and inflammatory disorders. The integration of machine learning models into drug discovery pipelines has also accelerated the process of identifying promising derivatives of this compound.

The broader implications of this research extend beyond individual therapeutic applications. The development of novel scaffolds like 3-(2,3-Dimethoxyphenyl)benzonitrile contributes to our fundamental understanding of molecular recognition processes and provides insights into designing more effective drugs. As computational methods improve and synthetic techniques evolve, compounds like this will continue to play a pivotal role in advancing chemical biology and pharmaceutical sciences.